Cas no 2253631-53-5 (CID 137935774)

• Product Name: CID 137935774
• CAS No: 2253631-53-5
• MF: C₉H₁₄N₂O₂S₂
• MW: 246.349659442902
• CID: 6107442
• PubChem ID: 137935774
• Update Time: 2023-12-14

CID 137935774 Chemical and Physical Properties

Names and Identifiers

• 2253631-53-5
• Tert-butyl N-(2-methylsulfanyl-1,3-thiazol-5-yl)carbamate
• tert-butyl N-[2-(methylsulfanyl)-1,3-thiazol-5-yl]carbamate
• EN300-6729060
• CID 137935774

• Inchi： 1S/C9H14N2O2S2/c1-9(2,3)13-7(12)11-6-5-10-8(14-4)15-6/h5H,1-4H3,(H,11,12)
• InChI Key： XXHTZZPYGPKXBV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1NC(=O)OC(C)(C)C)SC

Computed Properties

• Exact Mass: 246.04967004g/mol
• Monoisotopic Mass: 246.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų